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Compound of Interest

Compound Name:
4-(2,2,2-Trifluoroethoxy)benzoic

acid

CAS No.: 27914-56-3

Cat. No.: B1275395

Get Quote

In the landscape of modern drug discovery and materials science, the strategic incorporation of

fluorine into organic molecules is a cornerstone for modulating physicochemical and

pharmacological properties.[1][2][3] Fluorine's high electronegativity and the strength of the

carbon-fluorine bond can significantly enhance metabolic stability, binding affinity, and

lipophilicity.[1][3] 4-(2,2,2-Trifluoroethoxy)benzoic acid represents a valuable, yet under-

documented, building block or synthon. It combines a rigid benzoic acid scaffold, ideal for

presenting pharmacophores, with a metabolically robust trifluoroethoxy group. This guide offers

a comprehensive technical overview of its core chemical properties, synthesis, and reactivity,

providing researchers, medicinal chemists, and drug development professionals with a

foundational understanding of its potential.

Chemical Identity and Structure
The molecule consists of a benzoic acid core substituted at the para (4-position) with a 2,2,2-

trifluoroethoxy group. This substitution pattern is critical as it influences the molecule's

symmetry and electronic properties.[4]
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Caption: Structure of 4-(2,2,2-Trifluoroethoxy)benzoic acid.

Physicochemical Properties
The properties of this molecule are dictated by the interplay between the polar, acidic carboxyl

group and the lipophilic, electron-withdrawing trifluoroethoxy group.
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Property
Value
(Predicted/Estimated)

Rationale & References

CAS Number Not assigned
Not found in public chemical

databases.

Molecular Formula C₉H₇F₃O₃ Based on chemical structure.

Molecular Weight 220.15 g/mol
Calculated from the molecular

formula.

Appearance
White to off-white crystalline

solid

Typical for substituted benzoic

acids.[5]

Melting Point ~180-190 °C

Expected to be significantly

higher than benzoic acid

(122.4°C) and 4-fluorobenzoic

acid (184°C) due to increased

molecular weight and potential

for strong intermolecular

hydrogen bonding and dipole

interactions.[4]

Boiling Point >250 °C (decomposes)

High melting point suggests a

high boiling point, though

decomposition is likely.[4]

pKa ~3.5 - 3.8

The strongly electron-

withdrawing trifluoroethoxy

group (-I effect) will increase

the acidity of the carboxylic

acid compared to benzoic acid

(pKa 4.2).

Solubility

Soluble in DMSO, DMF,

methanol, ethanol; sparingly

soluble in water and nonpolar

solvents.

The polar carboxylic acid

group allows solubility in polar

organic solvents, while the

larger fluorinated tail limits

aqueous solubility.
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Synthesis and Purification
The most direct and widely applicable method for preparing 4-(2,2,2-trifluoroethoxy)benzoic
acid is the Williamson ether synthesis, an Sₙ2 reaction between a phenoxide and an alkylating

agent.[6][7][8] The carboxylic acid of the starting material, 4-hydroxybenzoic acid, must first be

protected, typically as an ester, to prevent it from interfering with the basic conditions of the

reaction.

Synthetic Workflow
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Start: Methyl 4-hydroxybenzoate

Step 1: Deprotonation
(Base, e.g., K₂CO₃ in DMF)

Intermediate: Potassium methyl 4-oxidobenzoate

Step 2: SN2 Attack
(Alkylating Agent, e.g., CF₃CH₂OTs)

Product: Methyl 4-(2,2,2-trifluoroethoxy)benzoate

Step 3: Saponification
(Base, e.g., NaOH in H₂O/MeOH)

Intermediate: Sodium 4-(2,2,2-trifluoroethoxy)benzoate

Step 4: Acidification
(Acid, e.g., HCl)

Final Product: 4-(2,2,2-Trifluoroethoxy)benzoic acid

Click to download full resolution via product page

Caption: Synthetic workflow via Williamson ether synthesis.
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Experimental Protocol (Self-Validating System)
This protocol describes a two-stage synthesis followed by purification and validation.

Part A: Synthesis of Methyl 4-(2,2,2-trifluoroethoxy)benzoate

Reagent Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer

and reflux condenser, combine methyl 4-hydroxybenzoate (1.0 eq), potassium carbonate

(K₂CO₃, 1.5 eq), and anhydrous dimethylformamide (DMF).

Causality: Methyl 4-hydroxybenzoate is used to protect the acidic proton of the carboxylic

acid. K₂CO₃ is a suitable base for deprotonating the less acidic phenolic hydroxyl group

without hydrolyzing the ester. DMF is a polar aprotic solvent that effectively solvates the

cation and accelerates Sₙ2 reactions.[8]

Alkylation: Add 2,2,2-trifluoroethyl tosylate (CF₃CH₂OTs, 1.1 eq) to the mixture. Heat the

reaction to 80-90°C and stir for 4-6 hours.

Causality: 2,2,2-Trifluoroethyl tosylate is an excellent alkylating agent because tosylate is

a superb leaving group.[7] Heating provides the necessary activation energy for the Sₙ2

reaction.

Workup & Isolation: Cool the mixture to room temperature and pour it into cold water. Extract

the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry

over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

Validation (Intermediate): The crude ester can be purified by column chromatography on

silica gel. Its identity can be confirmed by ¹H NMR spectroscopy before proceeding.

Part B: Hydrolysis to the Final Product

Saponification: Dissolve the purified ester from Part A in a mixture of methanol and 10%

aqueous sodium hydroxide (NaOH). Stir the mixture at reflux for 2-3 hours until TLC analysis

indicates complete consumption of the starting material.

Causality: NaOH mediates the saponification (hydrolysis) of the methyl ester to the

corresponding sodium carboxylate salt.[9]
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Acidification & Precipitation: Cool the reaction mixture in an ice bath. Slowly acidify with 6M

hydrochloric acid (HCl) until the pH is ~1-2. A white precipitate should form.[10]

Causality: Acidification protonates the sodium carboxylate, which is soluble in water, to

form the neutral carboxylic acid, which is poorly soluble and precipitates out.[10]

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with cold water to remove inorganic salts.

Final Validation: Recrystallize the crude product from an ethanol/water mixture to obtain pure

4-(2,2,2-trifluoroethoxy)benzoic acid.[11] The purity and identity are confirmed by

measuring the melting point and acquiring spectroscopic data (NMR, IR).

Spectroscopic Data Analysis (Predicted)
Spectroscopic analysis is essential for the unambiguous identification of the final product. The

following are the expected key features.

¹H NMR:

Aromatic Protons: Two doublets in the range of δ 7.0-8.2 ppm. Due to the para-

substitution, this will form a symmetric AA'BB' system. The two protons ortho to the

carboxyl group will be further downfield than the two protons ortho to the ether group.

Methylene Protons (-OCH₂-): A quartet around δ 4.5 ppm. The signal is split into a quartet

by the three adjacent fluorine atoms (³JHF coupling).

Carboxylic Acid Proton (-COOH): A broad singlet, typically > δ 10 ppm, which is

exchangeable with D₂O.[12]

¹³C NMR:

Carbonyl Carbon (-C=O): A singlet around δ 167-172 ppm.

Aromatic Carbons: Four distinct signals for the aromatic carbons, with C1 (attached to

COOH) and C4 (attached to the ether) appearing as low-intensity quaternary signals.
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Methylene Carbon (-OCH₂-): A quartet due to one-bond coupling to the three fluorine

atoms (¹JCF).

Trifluoromethyl Carbon (-CF₃): A quartet due to one-bond coupling to the three fluorine

atoms (¹JCF).

Infrared (IR) Spectroscopy:

O-H Stretch: A very broad and strong absorption band from ~2500-3300 cm⁻¹,

characteristic of the hydrogen-bonded carboxylic acid dimer.[13][14]

C=O Stretch: A strong, sharp absorption band around 1680-1710 cm⁻¹.[13]

C-F Stretches: Multiple strong, intense absorption bands in the fingerprint region, typically

between 1100-1300 cm⁻¹.

C-O Ether Stretches: Absorptions around 1250 cm⁻¹ (asymmetric) and 1050 cm⁻¹

(symmetric).

Reactivity and Stability
Carboxylic Acid Reactivity: The carboxyl group is the primary site of reactivity. It can be

readily converted to a variety of derivatives:

Esters: Via Fischer esterification (acid catalysis with an alcohol).

Amides: By first converting the acid to an acid chloride (e.g., with thionyl chloride, SOCl₂)

followed by reaction with an amine. This is a common strategy for incorporating the

molecule into larger structures, as demonstrated with related isomers.[9][15]

Reduction: The carboxylic acid can be reduced to a primary alcohol using strong reducing

agents like lithium aluminum hydride (LiAlH₄).

Ether Linkage Stability: The aryl ether bond is generally stable to a wide range of reaction

conditions, except for very harsh reagents like HBr or BBr₃. The trifluoroethoxy group is

chemically robust and resistant to metabolic oxidation, which is a primary reason for its use

in drug design.[1]
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Aromatic Ring Reactivity: The benzoic acid ring is deactivated towards electrophilic aromatic

substitution due to the electron-withdrawing nature of the carboxyl group.

Storage: The compound is expected to be a stable crystalline solid. It should be stored in a

cool, dry place away from strong bases.

Applications in Research and Development
While specific applications for the 4-isomer are not documented, its structural motifs are highly

relevant in medicinal chemistry and materials science.

Medicinal Chemistry Building Block: Fluorinated benzoic acids are crucial intermediates in

the synthesis of pharmaceuticals.[1][4] The trifluoroethoxy group is particularly valued as a

bioisostere for other groups, offering improved metabolic stability and fine-tuning of

lipophilicity to enhance cell permeability and target engagement.[2][3] This compound is an

ideal starting point for developing inhibitors, receptor antagonists, or other bioactive

molecules where a para-substituted benzoic acid is a known pharmacophore.

Probe for Structure-Activity Relationship (SAR) Studies: In a drug development campaign,

comparing the biological activity of the 4-isomer with its ortho- and meta-counterparts can

provide critical insights into the optimal substitution pattern for target binding.[4]

Safety and Handling
No specific GHS data exists for 4-(2,2,2-trifluoroethoxy)benzoic acid. However, based on the

hazard profile of the closely related 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid[16][17], the

following hazards should be assumed:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions:

Handle in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust and direct contact with skin and eyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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